N1-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-N2-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide

• IUPAC Name: N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• InChI: InChI=1S/C23H23N3O4S/c1-15-4-5-17(13-19(15)26-11-2-3-21(26)27)25-23(29)22(28)24-10-8-18-6-7-20(31-18)16-9-12-30-14-16/h4-7,9,12-14H,2-3,8,10-11H2,1H3,(H,24,28)(H,25,29)
• InChI Key: UMERSKBQEOBPDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCCC2=CC=C(S2)C3=COC=C3)N4CCCC4=O
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol

Description

N1-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-N2-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide is a useful research compound. Its molecular formula is C23H23N3O4S and its molecular weight is 437.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxidative Annulation Methods

Research demonstrates innovative approaches in the synthesis of polyheterocyclic compounds through photoinduced direct oxidative annulation. This method does not require transition metals and oxidants, offering a more sustainable pathway for creating highly functionalized polyheterocyclic compounds, including analogues with furan and thiophene, which are integral to the molecular structure of the specified compound (Zhang et al., 2017).

Synthesis of Pyrimidine Derivatives

Another study explores the synthesis of biologically active compounds based on the reactions of 3-arylmethylidenefuran-2(3H)-ones, highlighting the importance of furan derivatives as building blocks for creating heterocyclic compounds that contain pyrimidine and pyridazine structural fragments. These compounds have significant implications in developing new pharmaceuticals (Aniskova et al., 2017).

Creation of Novel Pyridine and Naphthyridine Derivatives

Further research has focused on dimerization reactions and the synthesis of novel pyridine and naphthyridine derivatives from compounds structurally similar to the specified chemical. These derivatives have potential applications in drug development and organic electronics (Abdelrazek et al., 2010).

Development of Dye-Sensitized Solar Cells

In the realm of materials science, phenothiazine derivatives with furan as a conjugated linker have been synthesized and utilized in dye-sensitized solar cells, demonstrating the role of such heterocyclic compounds in enhancing the efficiency of solar energy conversion. This highlights the potential of utilizing furan derivatives in renewable energy technologies (Kim et al., 2011).